Cas no 1643440-91-8 (3-Bromo-N'-hydroxybenzenecarboximidamide)

• Product Name: 3-Bromo-N'-hydroxybenzenecarboximidamide
• CAS No: 1643440-91-8
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• MDL: MFCD06166229
• CID: 3108453
• PubChem ID: 9621544
• Update Time: 2025-11-02

3-Bromo-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-N'-HYDROXYBENZENECARBOXIMIDAMIDE
• 3-BROMOBENZAMIDOXIME
• 3-Bromo-N-hydroxy-benzamidine
• 3-Bromo-N-hydroxybenzimidamide
• (E)-3-Bromo-N'-hydroxybenzimidamide
• Benzenecarboximidamide, 3-bromo-N-hydroxy-
• HTS000657
• SBB095056
• BBL005305
• STL100577
• FCH4074449
• FCH2575931
• FCH3473286
• (3-bromophenyl)(hydroxyimino)methylamine
• AM805885
• BC000203
• D
• EN300-14126
• AKOS000118263
• 1643440-91-8
• (Z)-3-Bromo-N'-hydroxybenzimidamide
• MFCD06166229
• AKOS022181849
• SCHEMBL2390906
• SR-01000073719
• 3-bromo-N'-hydroxybenzene-1-carboximidamide
• DB-008290
• CS-B1370
• Z57741780
• (Z)-3-bromo-N'-hydroxybenzene-1-carboximidamide
• 173406-70-7
• 3-Bromo-N'-hydroxybenzamidine
• BS-4220
• SR-01000073719-1
• 3-Bromo-N'-hydroxybenzenecarboximidamide

• MDL： MFCD06166229
• Inchi： 1S/C7H7BrN2O/c8-6-3-1-2-5(4-6)7(9)10-11/h1-4,11H,(H2,9,10)
• InChI Key： NQFJSTMFTXNUKP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(/C(=N/O)/N)=C1

Computed Properties

• Exact Mass: 213.97418g/mol
• Monoisotopic Mass: 213.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6

3-Bromo-N'-hydroxybenzenecarboximidamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-Bromo-N'-hydroxybenzenecarboximidamide

Recent Advances in the Study of 3-Bromo-N'-hydroxybenzenecarboximidamide (CAS: 1643440-91-8)

3-Bromo-N'-hydroxybenzenecarboximidamide (CAS: 1643440-91-8) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its brominated benzene ring and hydroxyamidine functional group, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors, antimicrobial agents, and anticancer therapeutics, making it a focal point of interdisciplinary research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3-Bromo-N'-hydroxybenzenecarboximidamide against histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The researchers employed molecular docking and kinetic assays to demonstrate that this compound exhibits selective inhibition of HDAC6, a promising target for hematologic malignancies. The study reported an IC50 value of 2.3 µM, suggesting its potential as a lead compound for further optimization.

In the context of antimicrobial research, a team from the University of Cambridge synthesized a series of derivatives based on 3-Bromo-N'-hydroxybenzenecarboximidamide and evaluated their efficacy against multidrug-resistant Staphylococcus aureus (MRSA). Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives displayed potent antibacterial activity with minimum inhibitory concentrations (MICs) as low as 4 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell wall biosynthesis, a mechanism distinct from conventional antibiotics.

Another notable application of 3-Bromo-N'-hydroxybenzenecarboximidamide lies in its role as a precursor for the synthesis of heterocyclic compounds. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel one-pot synthesis of imidazopyridines using this compound as a key building block. The methodology, which featured a palladium-catalyzed cyclization, achieved yields of up to 85% and demonstrated excellent functional group tolerance. This advancement opens new avenues for the efficient construction of pharmacologically relevant scaffolds.

Despite these promising developments, challenges remain in the optimization of 3-Bromo-N'-hydroxybenzenecarboximidamide's pharmacokinetic properties. Recent pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability. Researchers at the National Institutes of Health (NIH) have proposed structural modifications, such as the introduction of fluorine atoms or the incorporation of prodrug moieties, to address these limitations. Preliminary results from these efforts, presented at the 2024 American Chemical Society National Meeting, indicate significant improvements in plasma half-life without compromising biological activity.

Looking ahead, the versatility of 3-Bromo-N'-hydroxybenzenecarboximidamide continues to inspire innovative research across multiple therapeutic areas. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for both academic and industrial research. Future studies are expected to focus on expanding its applications in targeted drug delivery systems and combination therapies, further solidifying its role in modern drug discovery pipelines.